Cas no 1159512-57-8 (1-(difluoromethyl)-3-ethynylbenzene)

• Product Name: 1-(difluoromethyl)-3-ethynylbenzene
• CAS No: 1159512-57-8
• MF: C₉H₆F₂
• MW: 152.140749454498
• MDL: MFCD11858608
• CID: 4465990
• PubChem ID: 45933675
• Update Time: 2025-06-23

1-(difluoromethyl)-3-ethynylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(difluoromethyl)-3-ethynyl-
• 3-(Difluoromethyl)phenylacetylene
• 1-(Difluoromethyl)-3-ethynylbenzene
• XQCMUGIHRJRSKA-UHFFFAOYSA-N
• EN300-2493073
• SCHEMBL20455597
• 1159512-57-8
• CS-0255237
• DB-182844
• 1-(difluoromethyl)-3-ethynylbenzene

• MDL： MFCD11858608
• Inchi： 1S/C9H6F2/c1-2-7-4-3-5-8(6-7)9(10)11/h1,3-6,9H
• InChI Key： XQCMUGIHRJRSKA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C#C)C=1)F

Computed Properties

• Exact Mass: 152.04375652g/mol
• Monoisotopic Mass: 152.04375652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-(difluoromethyl)-3-ethynylbenzene

Introduction to 1-(difluoromethyl)-3-ethynylbenzene (CAS No. 1159512-57-8)

1-(difluoromethyl)-3-ethynylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 1159512-57-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a benzene ring substituted with both a difluoromethyl group and an ethynyl group, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The structural configuration of 1-(difluoromethyl)-3-ethynylbenzene imparts distinct reactivity patterns, making it a versatile building block for medicinal chemists. The presence of the difluoromethyl group enhances electronic effects and metabolic stability, while the ethynyl functionality provides opportunities for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. These attributes have positioned this compound as a key precursor in the development of novel therapeutic agents targeting diverse biological pathways.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their improved pharmacokinetic profiles and enhanced binding affinity to biological targets. 1-(difluoromethyl)-3-ethynylbenzene aligns with this trend, as its fluorinated moiety contributes to lipophilicity and metabolic resistance, crucial factors in drug design. Furthermore, the ethynyl group serves as a handle for introducing complex molecular architectures, enabling the synthesis of heterocyclic compounds and macrocycles that exhibit promising pharmacological activities.

One of the most compelling applications of 1-(difluoromethyl)-3-ethynylbenzene lies in its role as a precursor for antiviral and anticancer agents. Researchers have leveraged its unique reactivity to develop inhibitors of viral proteases and kinases, where the difluoromethyl group plays a pivotal role in modulating enzyme-substrate interactions. Additionally, the compound has been explored in the synthesis of small-molecule probes for studying protein-protein interactions, underscoring its importance in structural biology and drug discovery.

The material science applications of 1-(difluoromethyl)-3-ethynylbenzene are equally noteworthy. Its ability to undergo polymerization or incorporation into copolymers has led to the development of advanced materials with tailored properties. For instance, polymers derived from this compound have demonstrated enhanced thermal stability and mechanical strength, making them suitable for high-performance coatings and electronic components. Moreover, its incorporation into organic semiconductors has shown promise in the fabrication of flexible electronics, where precise control over molecular architecture is essential.

Recent advancements in synthetic methodologies have further expanded the utility of 1-(difluoromethyl)-3-ethynylbenzene. Catalytic processes such as palladium-catalyzed cross-coupling have enabled efficient derivatization of this compound, allowing access to a wide range of functionalized derivatives. These derivatives have been investigated for their potential as agrochemicals, where their structural features contribute to improved efficacy and environmental compatibility.

The safety profile of 1-(difluoromethyl)-3-ethynylbenzene is another critical consideration. While not classified as a hazardous substance under standard regulatory frameworks, proper handling procedures must be followed to ensure safe laboratory practices. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through appropriate personal protective equipment (PPE). As with all chemical reagents, adherence to good laboratory practices (GLP) is paramount when working with this compound.

In conclusion,1-(difluoromethyl)-3-ethynylbenzene (CAS No. 1159512-57-8) represents a fascinating compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for synthetic chemists. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of innovation in both academic and industrial settings.